Cas no 1423633-14-0 (2-{4-(prop-2-yn-1-yl)aminophenyl}-1-(thiomorpholin-4-yl)ethan-1-one)

• Product Name: 2-{4-(prop-2-yn-1-yl)aminophenyl}-1-(thiomorpholin-4-yl)ethan-1-one
• CAS No: 1423633-14-0
• MF: C₁₅H₁₈N₂OS
• MW: 274.381222248077
• CID: 6492794
• PubChem ID: 71922683
• Update Time: 2025-05-19

2-{4-(prop-2-yn-1-yl)aminophenyl}-1-(thiomorpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{4-(prop-2-yn-1-yl)aminophenyl}-1-(thiomorpholin-4-yl)ethan-1-one
• AKOS033301124
• 2-{4-[(prop-2-yn-1-yl)amino]phenyl}-1-(thiomorpholin-4-yl)ethan-1-one
• EN300-26623005
• 1423633-14-0
• Z1381558628

• Inchi： 1S/C15H18N2OS/c1-2-7-16-14-5-3-13(4-6-14)12-15(18)17-8-10-19-11-9-17/h1,3-6,16H,7-12H2
• InChI Key： RYWZYAVEWAIJOP-UHFFFAOYSA-N
• SMILES： S1CCN(C(CC2C=CC(=CC=2)NCC#C)=O)CC1

Computed Properties

• Exact Mass: 274.11398438g/mol
• Monoisotopic Mass: 274.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-{4-(prop-2-yn-1-yl)aminophenyl}-1-(thiomorpholin-4-yl)ethan-1-one

Compound CAS No. 1423633-14-0: 2-{4-(prop-2-yn-1-yl)aminophenyl}-1-(thiomorpholin-4-yl)ethan-1-one

The compound with CAS No. 1423633-14-0, known as 2-{4-(prop-2-yn-1-yl)aminophenyl}-1-(thiomorpholin-4-yl)ethan-1-one, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a thiomorpholin ring system and a propargylamine group attached to a phenethyl ketone moiety. The combination of these functional groups makes it a versatile building block for further chemical modifications and drug development.

Recent studies have highlighted the importance of thiomorpholine derivatives in medicinal chemistry, particularly due to their ability to act as bioisosteres of morpholine. This substitution can significantly alter the pharmacokinetic properties of molecules, making them more suitable for therapeutic applications. The presence of the propargylamine group further enhances the compound's reactivity, enabling it to participate in various click chemistry reactions. These reactions are highly efficient and selective, making them ideal for constructing complex molecular architectures.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiomorpholine ring. This is followed by the introduction of the propargylamine group through nucleophilic substitution or coupling reactions. The final step involves the formation of the ketone moiety, which can be achieved through oxidation or direct ketonization techniques. The entire synthesis pathway is optimized to ensure high yields and excellent purity, which are critical for downstream applications.

One of the most promising applications of this compound lies in its potential as a precursor for drug discovery. The thiomorpholine ring has been shown to exhibit favorable pharmacokinetic profiles, including good solubility and bioavailability. Additionally, the propargylamine group can serve as a reactive handle for further functionalization, allowing chemists to introduce various bioactive groups into the molecule. This versatility makes it an attractive candidate for developing novel therapeutic agents targeting a wide range of diseases.

In recent years, there has been growing interest in using thiomorpholine derivatives as building blocks for peptide-based drugs. These compounds can act as linkers or scaffolds, enabling the construction of complex peptide libraries with diverse functionalities. The ability to modify the thiomorpholine ring further enhances its utility in this context, making it a valuable tool for researchers in the field of medicinal chemistry.

Another area where this compound has shown potential is in materials science. The unique combination of functional groups in its structure allows it to participate in various polymerization reactions, leading to the formation of novel materials with tailored properties. For instance, the propargylamine group can undergo cycloaddition reactions to form covalent networks with high mechanical strength and thermal stability.

Moreover, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound. By utilizing renewable feedstocks and catalytic processes, chemists can reduce the environmental impact of its production while maintaining high-quality standards. These eco-friendly approaches are increasingly being adopted in industrial settings, reflecting a broader shift toward sustainable chemical manufacturing.

In conclusion, CAS No. 1423633-14-0 represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As new discoveries continue to emerge, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.